Cas no 1570-97-4 (1,1-Cyclobutanedicarboxylicacid, 3-phenyl-)
1570-97-4 structure
Product Name:1,1-Cyclobutanedicarboxylicacid, 3-phenyl-
CAS No:1570-97-4
MF:C12H12O4
MW:220.221283912659
CID:158450
PubChem ID:296655
Update Time:2025-04-19
1,1-Cyclobutanedicarboxylicacid, 3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1-Cyclobutanedicarboxylicacid, 3-phenyl-
- 3-phenylcyclobutane-1,1-dicarboxylic acid
- 1,1-Cyclobutanedicarboxylicacid,3-phenyl
- 3-Phenyl-1,1-cyclobutandicarbonsaeure
- 3-Phenyl-cyclobutan-1,1-dicarbonsaeure
- SCHEMBL7397920
- NSC-167089
- NSC167089
- DTXSID10304728
- 1570-97-4
-
- Inchi: 1S/C12H12O4/c13-10(14)12(11(15)16)6-9(7-12)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,14)(H,15,16)
- InChI Key: RHPFDRMFEKJHED-UHFFFAOYSA-N
- SMILES: OC(C1(C(=O)O)CC(C2C=CC=CC=2)C1)=O
Computed Properties
- Exact Mass: 220.07400
- Monoisotopic Mass: 220.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Density: 1.392
- Boiling Point: 453.2°Cat760mmHg
- Flash Point: 242°C
- Refractive Index: 1.612
- PSA: 74.60000
- LogP: 1.71960
1,1-Cyclobutanedicarboxylicacid, 3-phenyl- Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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